Cas no 850589-31-0 (N-Isopropyl 4-boronobenzenesulfonamide)

• Product Name: N-Isopropyl 4-boronobenzenesulfonamide
• CAS No: 850589-31-0
• MF: C₉H₁₄BNO₄S
• MW: 243.08776140213
• MDL: MFCD07363752
• CID: 719799
• PubChem ID: 44119552
• Update Time: 2025-05-28

N-Isopropyl 4-boronobenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• (4-(N-Isopropylsulfamoyl)phenyl)boronic acid
• 4-(Isopropylsulfamoyl)benzeneboronic acid
• [4-(propan-2-ylsulfamoyl)phenyl]boronic acid
• {4-[(isopropylamino)sulfonyl]phenyl}boronic acid
• Boronicacid, B-[4-[[(1-methylethyl)amino]sulfonyl]phenyl]-
• N-Isopropyl 4-boronobenzenesulfonamide
• 4-Borono-N-isopropylbenzenesulphonamide
• OR4127
• MFCD07363752
• (4-{[(1-methylethyl)amino]sulfonyl}phenyl)boronic acid
• DB-339867
• AB30691
• PMNOLRUYDNBEFQ-UHFFFAOYSA-N
• SCHEMBL387619
• 4-(N-ISOPROPYLSULFAMOYL)PHENYLBORONIC ACID
• (4-(N-Isopropylsulfamoyl)phenyl)boronicacid
• 850589-31-0
• GS4167
• {4-[(Propan-2-yl)sulfamoyl]phenyl}boronic acid
• F76223
• DTXSID50657285
• AKOS015833527
• 4-(Isopropylsulphonamido)benzeneboronic acid
• CS-0175078
• 4-(ISOPROPYLAMINOSULFONYL)PHENYLBORONIC ACID

• MDL： MFCD07363752
• Inchi： 1S/C9H14BNO4S/c1-7(2)11-16(14,15)9-5-3-8(4-6-9)10(12)13/h3-7,11-13H,1-2H3
• InChI Key： PMNOLRUYDNBEFQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(B(O)O)=CC=1)(NC(C)C)(=O)=O

Computed Properties

• Exact Mass: 243.07400
• Monoisotopic Mass: 243.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95A^2

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 136-140
• Boiling Point: 425.0±55.0 °C at 760 mmHg
• Flash Point: 210.8±31.5 °C
• Refractive Index: 1.56
• PSA: 95.01000
• LogP: 0.52480
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

N-Isopropyl 4-boronobenzenesulfonamide Security Information

• Signal Word：warning
• Hazard Statement： Irritant/Keep Cold
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides